Cas no 1261843-69-9 (2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261843-69-9
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4984511
• Update Time: 2025-06-09

2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-5-4-8(18)7-9(10)12(19)11-3-1-2-6-17-11/h1-7,18H
• InChI Key： GDMWMSOEIDRTSZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(C1C=CC=CN=1)=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2

Additional information on 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine

Introduction to 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261843-69-9)

2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine, with the CAS number 1261843-69-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a trifluoromethyl group and a hydroxy substituent, which contribute to its distinct chemical properties and biological effects.

The molecular formula of 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine is C₁₄H₉F₃NO₃, and its molecular weight is approximately 290.21 g/mol. The compound's structure includes a pyridine ring, a benzoyl group, and a trifluoromethyl moiety, which collectively confer it with a high degree of functional versatility. The hydroxy group at the 5-position of the benzene ring further enhances its reactivity and solubility in various solvents.

In recent years, 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine has also demonstrated significant antioxidant activity. Studies have indicated that it can scavenge free radicals and protect cells from oxidative damage, which is crucial in preventing various degenerative diseases. This dual functionality—anti-inflammatory and antioxidant—positions the compound as a potential multi-target therapeutic agent.

The pharmacokinetic profile of 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine has been another focus of recent research. Initial studies suggest that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability in liver microsomes indicates that it may have a longer half-life in vivo, which could be advantageous for drug development.

In the context of drug discovery, 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine has been evaluated for its potential as a lead compound for the development of new therapeutic agents. Its structural features make it amenable to chemical modifications, enabling researchers to optimize its pharmacological properties through structure-activity relationship (SAR) studies. For instance, modifications to the trifluoromethyl group or the hydroxy substituent can significantly alter the compound's potency and selectivity.

Clinical trials involving 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine-based drugs are currently underway to assess their safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation and potential commercialization.

The environmental impact of 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine is also an important consideration in its development as a pharmaceutical product. Studies have been conducted to evaluate its biodegradability and potential ecological effects. Results indicate that while the compound is stable under normal conditions, it can be effectively degraded by microbial processes in natural environments, reducing concerns about long-term environmental accumulation.

In conclusion, 2-(5-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261843-69-9) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic properties and low toxicity profile, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.